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Compound of Interest

Compound Name: Hydroxy-PEG2-acid

Cat. No.: B608002

An In-depth Technical Guide to Hydroxy-PEG2-acid

Introduction

Hydroxy-PEG2-acid, also known by its IUPAC name 3-(2-(2-hydroxyethoxy)ethoxy)propanoic
acid, is a heterobifunctional crosslinker widely utilized in biotechnology, drug discovery, and
materials science.[1] As a member of the polyethylene glycol (PEG) family of linkers, it
possesses a discrete chain of two ethylene glycol units, conferring hydrophilicity to molecules it
is conjugated with.[1][2][3] This property is particularly advantageous for improving the agueous
solubility of proteins, peptides, or small molecule drugs.[1]

The molecule features two distinct functional groups: a terminal hydroxyl (-OH) group and a
terminal carboxylic acid (-COOH) group. This dual functionality allows for sequential and
specific chemical modifications. The carboxylic acid is commonly activated to react with primary
amines on biomolecules to form stable amide bonds, while the hydroxyl group offers a
secondary site for further derivatization. Its primary applications include the PEGylation of
biomolecules, the synthesis of Proteolysis Targeting Chimeras (PROTACS), and the
development of antibody-drug conjugates (ADCS).

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Hydroxy-PEG2-acid are
summarized below. The data is compiled from various chemical suppliers and databases. Note
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that some physical properties, such as melting and boiling points, are not consistently reported
in available literature.

Chemical Identity

Property Value Reference(s)
3-(2-(2-

IUPAC Name hydroxyethoxy)ethoxy)propano
ic acid

Synonyms HO-PEG2-acid

CAS Number 1334286-77-9

Molecular Formula C7H140s

Molecular Weight 178.18 g/mol

Exact Mass 178.0841 u

SMILES O=C(0)Cccoccocco

Physical and Chemical Characteristics
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Property Value Reference(s)
Colorless to light yellow liquid

Appearance .
or solid

Purity Typically 295%

Density ~1.196 g/cm3
Soluble in Water, DMSO, DMF,

Solubility and Ethanol (= 100 mg/mL in
Ethanol)

LogP -0.5134

Topological Polar Surface Area

polog 75.99 A2

(TPSA)

Short-term (days-weeks) at O-

4°C; Long-term (months-years)

Storage
at -20°C. Store dry and
protected from light.
The free acid form may self-
- react to form polymers. The
Stability

sodium salt form is more stable

for long-term storage.

Reactivity and Applications

Hydroxy-PEG2-acid is a versatile tool for chemical biology and drug development due to its

two reactive handles.

o Carboxylic Acid (-COOH): This group is the primary site for conjugation to biomolecules. It

readily reacts with primary amines (e.g., the N-terminus of a protein or the side chain of a

lysine residue) through amide bond formation. This reaction is not spontaneous and requires

an activating agent, most commonly a carbodiimide such as EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), often in conjunction with an N-hydroxysuccinimide

(NHS) ester for improved efficiency and stability of the reactive intermediate.
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e Hydroxyl (-OH): The terminal alcohol provides a secondary, orthogonal site for modification.
It can be used for further derivatization, such as esterification, or replaced with other reactive
functional groups to create more complex molecular constructs.

The diagram below illustrates the functional components of Hydroxy-PEG2-acid and their
typical reaction partners.
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Reaction Partners

: Amide Bond Formation : :
el A e bl BT (with EDC/NHS activation) Primary Amine
(e.g., Protein, Peptide)

Hydroxyl Group (-OH) | Hydrophilic PEG Spacer | Carboxylic Acid (-COOH) \i

Conjugation Site S
g Further Derivatization
(e.g., Esterification)

Prepare Reagents
(Linker, Protein, Buffers)

Activate Linker
(Hydroxy-PEG2-acid + EDC/Sulfo-NHS)
15-30 min @ RT

Conjugate to Protein
(Add activated linker to protein solution)
1-2 hrs @ RT or Overnight @ 4°C

Quench Reaction
(Add Tris or Hydroxylamine)
15 min @ RT

Purify Conjugate
(Desalting Column or Dialysis)

Characterize and Store
(SDS-PAGE, MS, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Hydroxy-PEG2-acid sodium salt, 1334286-77-9 | BroadPharm [broadpharm.com]

3. Hydroxy-PEG2-acid|COA [dcchemicals.com]

» To cite this document: BenchChem. [Hydroxy-PEG2-acid chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608002#hydroxy-peg2-acid-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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